Lithium (Li) metal anode has attracted extensive research interest, while lithium dendrites and the resulting irreversible effects have restricted its development. In this study, a thin and dense solid electrolyte interface is constructed by introducing 3-(1-pyridinio)-1-propane sulfonate (PPS), a pyridine functional groups additive in DME/DOL based electrolyte to inhibit the lithium dendrite growth. The preferential decomposition of PPS has resulted in a reduction of gas generation. Subsequently, this process leads to forming of an N-rich solid electrolyte interface, which has been found to cause a decrease in polarization potential and change the behavior of lithium deposition from dendrites to a more cellular Li metal surface. As a result, our proposed electrolyte provides multiple functionalities, including remarkable rate capability, cyclic stability, and coulombic efficiency. Significantly, Li | Li symmetrical cells exhibited a stable cycle over 1200 h at a high current density and capacity of 5 mA cm−2/15 mAh cm−2. We are optimistic that our proposed method can be employed in future research to identify electrolytes appropriate for use in lithium metal anodes.

Sulphonation is limited in Sulphonated Polyether Ether Ketone (SPEEK) due to its solubility in water beyond an extent. However, to enhance performance of polymer electrolyte membrane (PEM) in microbial fuel cell (MFC), more functional groups are required. To facilitate effective proton transfer, styrene sulphonic acid (SSA) is grafted onto SPEEK, resulting in SPEEK/SSA, to increase the number of functional groups. Based on membrane properties, 5 wt% SSA is found to be the optimum grafting for further filler addition. Copper oxide doped reduced graphene oxide (CuO@rGO) is used as membrane filler at various concentrations to enhance anti-biofouling effect. Swelling is excessive in SPEEK/SSA (30.2%), whereas it is only 17.3% in SPEEK/SSA+1.5 wt%CuO@rGO. As evidenced by the zone of inhibition assay, biofilm inhibition test, and Bradford protein assay, the membrane's anti-biofouling impact is improved by the inherent hydrophilicity of SPEEK/SSA and antibacterial activity of CuO@rGO. The MFC with 1.5 wt% CuO@rGO membrane shows highest maximum power density of 186 ± 5 mW m−2 and Chemical Oxygen Demand removal of 81.23%. Phylogenetic analysis on biofouled membrane shows the predominance of Pseudomonas, Acidovorax and Flavobacterium. The research demonstrates that despite biofouling, the synthesized grafted PEM exhibits high resistance to it and hence performs better.

Tuning up transport properties of the microporous layer is an effective way to enhance mass transport in a proton exchange membrane fuel cell. The incorporation of non-spherical conductive additives in the conventional microporous layer can modify its pore structure. In this study, 5, 20, and 50 wt.% of two high aspect ratio additives, multiwall carbon nanotube and graphene nanoplatelet, are mixed with the acetylene-black carbon to systematically study their impact on ink and the final diffusion media properties. Using a bottom-up approach, the rheological properties of the ink are correlated to the mass transport resistance in the diffusion media. The ink with additives exhibits rheological properties of a less compact microstructure with large agglomerates. Whereas, a more compact agglomerated network is observed from the ink with pure acetylene black carbon nanoparticles. Graphene nanoplatelet has a dominating effect on the surface quality of the microporous layers due to its two-dimensional structure. The test results show that the microstructure formed by the synergy of acetylene black and additives can enhance ohmic and mass transport performance. 20 wt.% of the additive loading is found to be optimal and multiwall carbon nanotube shows the best fuel cell performance.

The forefront of current lithium-ion battery technology in various electronic applications concerns the enormous e-waste that gives rise to end-of-life batteries. Resource sustainability of battery-grade graphite, non-biodegradable polymeric separator, and ever-growing lithium-ion battery manufacturing cost extend a strong impetus for lithium-ion battery recycling. Herein, we report an effective strategy to upcycle the waste separator to valuable carbon. The recycle separator derive carbon is turbostratic with the simultaneous presence of an order-disorder phase. The carbon anode electrochemically delivers 695 mAh g−1 capacity at 100 mA g−1, which is double the capacity of the recover graphite anode (300 mAh g−1). Despite the significant electrochemistry, the poor conversion efficiency and low product yield after carbonization may impede large-scale implementations. However, the Li-ion storage capability of recycle separator derive carbon, in minimal quantity, enhances the capacity of the recycled graphite. The composite of recycle graphite and recycle separator derive carbon outperforms the capacity of recycled graphite with higher Li-ion diffusivity. It delivers a stable discharge capacity of 380 mAh g−1 at a 0.5C rate over 1200 cycles (285 mAh g−1 for recycled graphite). This study entails sustainable recycling of spent separators and boosts the efficiency of recycled graphite for high-performance lithium-ion batteries.

Cu foils are physically heavy and chemically inappropriate for lithium metal rechargeable batteries with lithium-metal-free negatrode (LMFRBs). Physically light carbon-based current collectors (CBCCs) with high conductivity and strong resistance toward corrosion by air or electrolyte can replace Cu foil as a preferable deposition substrate for Li. However, welding problems, lithiation or electrolyte penetration-induced mechanical strength reduction, and lithiophobility-induced fragile SEI largely limit the application of CBCCs. In this work, we prepare lightweight graphene/polyvinylidene fluoride (PVDF) composite sheet via a coating and etching process to address the above issues. Cu tabs are bonded firmly to this CBCC with acceptable resistance, guaranteeing practical application. Tightly stacked graphene nanosheets mitigate lithiation and extra Li consumption (SEI), while PVDF as the binder reinforces the mechanical strength of CBCC by hindering the electrolyte penetration. Therefore, this composite CBCC satisfies the basic requirements i.e., sufficient conductivity and mechanical strength, and viable tab welding, needed for pouch cell application. In addition, as a film-forming polymer with a low Fermi level, PVDF helps form Li–F-rich and highly insulating SEI and suppresses electron transfer to the electrolyte, which induces uniform Li+ flux and alleviates electrolyte decomposition. The stable interface and robust SEI give rise to uniform and more reversible Li plating/stripping. The assembled LMFRB using this composite CBCC achieves remarkable capacity retention of 80% after ∼50 cycles with a high plating capacity of 4 mAh cm−2.

Utilization of novel cathode and anode materials is expected to achieve ultrahigh energy density of Li-ion batteries, but it usually suffers from a large capacity fade in full cells. Here we propose a strategy towards optimizing reversibility of intercalation/deintercalation in anode via regulating the negative/positive capacity ratio (N/P) ratios in full cells with Li-rich layered oxide cathode and SiOx@graphite anode. Compared with high N/P ratio, the cell with an optimal N/P ratio of 0.90 displays the best cycling performance. Some comprehensive characterizations such as in-situ pressure and electrochemical measurements reveal that the lower N/P ratio could reduce the polarization on this composite anode to maximize the utilization of the graphite component and minimize the irreversible pressure growth. On the basis of unraveled failure mechanisms, a 21 Ah multilayer pouch cell with low N/P ratio delivers the energy density up to 420 Wh kg−1 based on total mass of the cell and the capacity retention retains 82% after 300 cycles at 0.2 C. This work highlights the strong coupling between cell parameters and electrochemical performances, providing a new insight towards the dominant factor for irreversible Li-ion behavior during cycling besides the structural degradation of materials for high-energy-density Li-ion batteries.

Lithium-ion batteries, relying on Ni-rich NMC (LiNixMnyCo1−x−yO2) phases, are widely used in various applications due to their high energy density and extended cycle life. However, further improvements are possible with a deeper understanding of their internal chemistry in real-world conditions. Here, using optical fiber Bragg grating sensors placed inside commercial pouch cells, we demonstrate the feasibility of monitoring the heat release during the formation cycles and real-driving cycling. By collecting temperature data for Li-ion cells using different types of NMCs, we were able to extract the contribution of the anode and the impact of additives on overall heat generation. We also present a comparison of the heat generation of NMC-based batteries under varying power and voltage levels, which provides insights into battery safety in dynamic, real-world environments. Our study reveals the importance of continuously monitoring batteries heat release throughout its lifespan to enhance our understanding of the interconnected materials surfaces and electrolyte reactions.

Reducing the charging time is one of the main goals towards increasing the acceptance of electric vehicles. One of the limits of fast charging lithium-ion batteries with graphite-based anodes is lithium plating, a process which occurs mainly at high charging rates, low temperatures and high state of charge. Detecting the onset of lithium plating during a charging procedure is essential in order to optimize fast-charging profiles. This paper introduces a new method that allows the detection of the onset of lithium plating in automotive lithium-ion batteries using on-line electrochemical impedance spectroscopy. Compared to similar approaches, the measurement itself does not result in a significant increase in the charging time. The detection is based on observing the real part of the impedance across the state of charge during the charging procedure. The onset of lithium plating can be detected by a deviation from the nominal behavior in the form of a drop towards lower impedance. The behavior is both explained theoretically using electrochemical equivalent circuits and shown experimentally. The impedance measurements are carried out using an integrated small-scale device to allow on-line impedance analysis in an automotive environment and an integration into future battery management systems.

Si is utilized as the active anode material of lithium-ion capacitors (LICs) to increase their energy and power densities. The main drawback of industrial Si-based LICs is their insufficient cycling stability resulting from the limited life of Si anodes. In this study, cell design parameters required for 10,000 stable cycles were determined using inexpensive unmodified 2 μm Si particles and a polyimide binder. Three cathode-to-anode capacity ratios were investigated by varying the thickness of a Si coating layer at a constant mass of the cathode fabricated from activated carbon (AC). The thickest Si coating with a thickness of 48 μm resulted in the anode/cathode capacity ratio of 56.4, which was calculated based on the apparent Si specific capacity of 3000 mAh g−1 and AC specific capacity of 60 mAh g−1. Conversely, the thinnest Si coating with a thickness of 10 μm exhibited a capacity ratio of 14.2 and highest energy density of 97.4 Wh kg−1 at a power density of ∼1 kW kg−1 during the first cycle, and the highest cycling stability corresponding to a retention of 78.3% after 30,000 cycles. Additionally, the aging behavior of the produced anodes and cathodes was examined via postmortem material characterization.

All-solid-state batteries (ASSBs) using solid polymer electrolytes (SPEs) show a wide range of prospects in many aspects, but they do not perform well at high current densities. In order to solve the above problems, much effort has been spent on the improvement of electrolyte materials, but there is a lack of research on binders. This paper emphasizes the critical role played by the binder in the positive plates without any liquid infiltration,and an aqueous composite binder (CB) is designed by utilizing the characteristics of polyethylene oxide (PEO) and carboxymethyl cellulose lithium (CMC-Li) in lithium-ions transport. Electrochemical and Fourier transform infrared spectrometer (FTIR) tests demonstrate that the two polymers in the CB build a high-speed channel for migrating lithium-ions through synergistic action. The binder containing multiple reactive groups is tested to be highly competitive in both mechanical and electrochemical properties, which creates sufficient conditions for achieving high-performance ASSBs. The cells with CB as the binder are assembled which show a capacity of 65.5 mAh·g−1 at a current density of 3C while PVDF-based ASSBs exhibit only 3.3 mAh·g−1, and exhibit a capacity retention of 86.7% after 700 charge/discharge cycles at 0.5C (for comparison, PVDF-based ASSBs exhibit only 42.5%). This novel composite binder provides guidance for the further development of solid polymer batteries.